(2-Ethylpyridin-3-yl)methanol
Cat. No. B3243023
M. Wt: 137.18 g/mol
InChI Key: DTEHAOWFPTWQFH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US05726172
Procedure details
The 2-ethyl nicotinic acid lithium salt (5 g, 3.18 mmol) in distilled THF (400 mL) under nitrogen was cooled to 0° C. and lithium aluminum hydride (1M in THF) (25 mL) was added dropwise. The reaction was stirred for 3 hours at room temperature then cooled to 0° C. and quenched with EtOAc (949 μL), then H2O (949 μL), then 15% NaOH (949 μL), followed by H2O (2.8 mL). The solution was filtered and the solvent removed under reduced pressure. Toluene was added and the solvent was removed under reduced pressure to give the desired 2-ethyl-3 -hydroxymethylpyridine.
Name
2-ethyl nicotinic acid lithium salt
Quantity
5 g
Type
reactant
Reaction Step One
Identifiers
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REACTION_CXSMILES
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[Li+].[CH2:2]([C:4]1[N:12]=[CH:11][CH:10]=[CH:9][C:5]=1[C:6]([O-])=[O:7])[CH3:3].[H-].[Al+3].[Li+].[H-].[H-].[H-]>C1COCC1>[CH2:2]([C:4]1[C:5]([CH2:6][OH:7])=[CH:9][CH:10]=[CH:11][N:12]=1)[CH3:3] |f:0.1,2.3.4.5.6.7|
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Inputs
Step One
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Name
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2-ethyl nicotinic acid lithium salt
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Quantity
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5 g
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Type
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reactant
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Smiles
|
[Li+].C(C)C1=C(C(=O)[O-])C=CC=N1
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Name
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Quantity
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400 mL
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Type
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solvent
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Smiles
|
C1CCOC1
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Step Two
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Name
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Quantity
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25 mL
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Type
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reactant
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Smiles
|
[H-].[Al+3].[Li+].[H-].[H-].[H-]
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Conditions
Temperature
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Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
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Details
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The reaction was stirred for 3 hours at room temperature
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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then cooled to 0° C.
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CUSTOM
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Type
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CUSTOM
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|
Details
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quenched with EtOAc (949 μL)
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FILTRATION
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Type
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FILTRATION
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|
Details
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The solution was filtered
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CUSTOM
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Type
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CUSTOM
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|
Details
|
the solvent removed under reduced pressure
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ADDITION
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Type
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ADDITION
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|
Details
|
Toluene was added
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CUSTOM
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Type
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CUSTOM
|
|
Details
|
the solvent was removed under reduced pressure
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Outcomes
Product
Details
Reaction Time |
3 h |
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Name
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|
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Type
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product
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Smiles
|
C(C)C1=NC=CC=C1CO
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
